Cas no 1261924-17-7 (4-(2,3-Dichlorophenyl)-2-nitrophenol)

• Product Name: 4-(2,3-Dichlorophenyl)-2-nitrophenol
• CAS No: 1261924-17-7
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• MDL: MFCD18315970
• CID: 2763798
• PubChem ID: 53221696
• Update Time: 2025-10-30

4-(2,3-Dichlorophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 1261924-17-7
• 4-(2,3-DICHLOROPHENYL)-2-NITROPHENOL
• 4-(2,3-Dichlorophenyl)-2-nitrophenol, 95%
• MFCD18315970
• DTXSID80686306
• 2',3'-Dichloro-3-nitro[1,1'-biphenyl]-4-ol
• 4-(2,3-Dichlorophenyl)-2-nitrophenol

• MDL： MFCD18315970
• Inchi： 1S/C12H7Cl2NO3/c13-9-3-1-2-8(12(9)14)7-4-5-11(16)10(6-7)15(17)18/h1-6,16H
• InChI Key： NHDUVNKTCJJWJP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(C=1)[N+](=O)[O-])O)Cl

Computed Properties

• Exact Mass: 282.9802985Da
• Monoisotopic Mass: 282.9802985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-(2,3-Dichlorophenyl)-2-nitrophenol

Professional Introduction to Compound with CAS No. 1261924-17-7 and Product Name: 4-(2,3-Dichlorophenyl)-2-nitrophenol

The compound with the CAS number 1261924-17-7 and the product name 4-(2,3-Dichlorophenyl)-2-nitrophenol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its distinct structural features, has garnered attention due to its potential applications in various scientific domains. The presence of both chloro and nitro substituents in its molecular framework suggests a rich reactivity that makes it a valuable candidate for further investigation.

In recent years, the study of nitroaromatic compounds has seen considerable advancements, particularly in their role as intermediates in the synthesis of pharmaceuticals and agrochemicals. The structural motif of 4-(2,3-Dichlorophenyl)-2-nitrophenol is particularly intriguing because it combines the electron-withdrawing effects of the nitro group with the electron-donating properties of the chlorine atoms. This balance can influence the compound's solubility, reactivity, and overall biological activity.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have been exploring its utility in the development of novel therapeutic agents. For instance, modifications to this core structure have led to compounds with enhanced binding affinity to specific biological targets. This has opened up avenues for treating a variety of diseases, including those that are currently challenging to address with existing medications.

The 4-(2,3-Dichlorophenyl)-2-nitrophenol scaffold has also been investigated for its role in catalytic processes. The nitro group can participate in redox reactions, making it a useful component in designing catalysts for organic synthesis. Furthermore, the chlorine substituents can serve as leaving groups in nucleophilic substitution reactions, which is crucial for constructing more complex molecules.

Recent studies have highlighted the importance of understanding the electronic properties of such compounds. The interplay between the nitro and chloro groups can significantly affect the compound's spectroscopic characteristics, such as its absorption and emission spectra. These properties are not only relevant for analytical purposes but also for applications in optoelectronic materials and sensors.

From a synthetic chemistry perspective, 4-(2,3-Dichlorophenyl)-2-nitrophenol offers a versatile platform for exploring new synthetic pathways. The presence of both functional groups allows for diverse chemical transformations, including reduction of the nitro group to an amine or further substitution at the aromatic ring. Such flexibility is highly valued in drug discovery pipelines where rapid access to structurally diverse compounds is essential.

The compound's potential biological activity has also been a focus of interest. Preliminary studies suggest that derivatives of this molecule may exhibit antimicrobial properties. The combination of electron-withdrawing and donating groups can modulate interactions with biological targets, potentially leading to new antibiotics or antifungal agents. However, further research is needed to fully elucidate these effects and to ensure safety and efficacy.

In conclusion, 4-(2,3-Dichlorophenyl)-2-nitrophenol (CAS No. 1261924-17-7) represents a promising candidate for various applications in pharmaceuticals, catalysis, and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop new chemical entities with tailored properties. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing scientific knowledge and innovation.